Cas no 1334489-32-5 (tert-butyl 2-[1-(methylamino)propyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-[1-(methylamino)propyl]pyrrolidine-1-carboxylate
• CAS No: 1334489-32-5
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5291634
• Update Time: 2026-03-10

tert-butyl 2-[1-(methylamino)propyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(1-(methylamino)propyl)pyrrolidine-1-carboxylate
• 2-(1-Methylamino-propyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl 2-[1-(methylamino)propyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C13H26N2O2/c1-6-10(14-5)11-8-7-9-15(11)12(16)17-13(2,3)4/h10-11,14H,6-9H2,1-5H3
• InChI Key： WWMPDIOQYHCOOR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(CC)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl 2-[1-(methylamino)propyl]pyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 2-[1-(Methylamino)propyl]pyrrolidine-1-carboxylate (CAS No. 1334489-32-5)

Tert-butyl 2-[1-(Methylamino)propyl]pyrrolidine-1-carboxylate, a compound with the CAS number 1334489-32-5, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl and methylamino substituents, contribute to its unique chemical properties and make it a subject of interest for synthetic chemists and medicinal researchers.

The tert-butyl group attached to the pyrrolidine ring enhances the steric bulk of the molecule, which can influence its interactions with biological targets. This steric effect is particularly important in drug design, as it can modulate the binding affinity and selectivity of a compound. Additionally, the presence of the 1-(methylamino)propyl side chain introduces a basic nitrogen atom, which can participate in hydrogen bonding or salt formation interactions, further expanding the compound's potential utility in medicinal chemistry.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their role as key intermediates in the synthesis of various bioactive molecules. The compound tert-butyl 2-[1-(Methylamino)propyl]pyrrolidine-1-carboxylate has been explored in several research studies as a building block for more complex pharmacophores. Its structural motif is reminiscent of several known pharmacologically active agents, suggesting that it may possess untapped therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyrrolidine core is a common scaffold in many drugs used to treat a variety of conditions, including central nervous system disorders, infectious diseases, and inflammatory conditions. By modifying this core structure with different substituents, researchers can fine-tune the biological activity of the molecule to target specific disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in guiding the design and optimization of new drug candidates. In the case of tert-butyl 2-[1-(Methylamino)propyl]pyrrolidine-1-carboxylate, computational studies have suggested that it may interact with enzymes and receptors involved in key metabolic pathways. This has opened up new avenues for research into its potential therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl group typically requires protection-deprotection strategies to prevent unwanted side reactions. Similarly, the incorporation of the 1-(methylamino)propyl side chain necessitates precise control over reaction conditions to avoid racemization or degradation products. These synthetic challenges highlight the importance of expertise in organic chemistry when working with complex molecular structures.

Once synthesized, tert-butyl 2-[1-(Methylamino)propyl]pyrrolidine-1-carboxylate can be further functionalized to create libraries of derivatives for high-throughput screening. This approach has been successful in identifying lead compounds for various therapeutic areas. The ability to rapidly modify and test multiple analogs allows researchers to quickly assess biological activity and optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

The compound's potential as a drug candidate is further supported by its favorable pharmacokinetic profile. Studies have shown that pyrrolidine derivatives generally exhibit good oral bioavailability and moderate metabolic stability, making them suitable for further development into clinical candidates. Additionally, the presence of multiple functional groups provides opportunities for derivatization into prodrugs or polymorphic forms that could enhance drug delivery and efficacy.

In conclusion, tert-butyl 2-[1-(Methylamino)propyl]pyrrolidine-1-carboxylate (CAS No. 1334489-32-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead molecule or intermediate in drug development. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in the discovery and development of new therapeutic agents.